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Compound of Interest

Compound Name: Zileuton sodium

Cat. No.: B1139380

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, step-by-step safety and logistical
information for the proper handling and disposal of Zileuton sodium, a potent 5-lipoxygenase
inhibitor. Adherence to these procedures is critical to minimize risks and ensure the integrity of
your research.

Hazard Identification and Safety Precautions

Zileuton sodium is classified as a hazardous substance. Understanding its primary risks is the
first step toward safe handling. Key hazards include being harmful if swallowed, causing
serious eye irritation, and potentially damaging fertility or the unborn child.[1][2][3] Prolonged or
repeated exposure may also cause organ damage, specifically to the liver.[3]
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Hazard

GHS Classification

Precautionary Statement

Acute Oral Toxicity

Harmful if swallowed[1][2]

Do not eat, drink or smoke
when using this product. If
swallowed, call a poison center

or doctor.[2]

Eye Irritation

Causes serious eye irritation

Wear eyel/face protection. If in
eyes, rinse cautiously with

water for several minutes.[2]

Reproductive Toxicity

Suspected of damaging fertility
or the unborn child[3]

Obtain special instructions
before use. Do not handle until
all safety precautions have

been read and understood.[3]

Specific Target Organ Toxicity

May cause damage to organs
(liver) through prolonged or

repeated exposure[3]

Do not breathe
dust/fume/gas/mist/vapors/spr
ay. Get medical
advice/attention if you feel

unwell.[3]

Personal Protective Equipment (PPE)

The consistent and correct use of Personal Protective Equipment (PPE) is non-negotiable
when handling Zileuton sodium. The following table outlines the minimum required PPE.
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Body Part Protection Specification

Must comply with OSHA's eye

Safety Glasses with Side and face protection regulations
Eyes/Face . .
Shields or Goggles in 29 CFR 1910.133 or
European Standard EN166.[2]
Wear appropriate protective
Hands Chemical-resistant Gloves gloves to prevent skin
exposure.[2][3]
Wear appropriate protective
Body Laboratory Coat clothing to prevent skin
exposure.[2][3]
Use in case of insufficient
Respiratory NIOSH-approved Respirator ventilation or to prevent

inhalation of dust.

Step-by-Step Handling and Disposal Protocol

A systematic approach to handling and disposal is crucial for minimizing exposure and
environmental contamination.

1. Preparation and Weighing:

e Work in a designated area, preferably within a chemical fume hood or a ventilated enclosure,
to minimize dust inhalation.[2][3]

o Before handling, ensure all required PPE is correctly worn.

o Use a dedicated, clean spatula and weighing vessel.

2. Solution Preparation:

e When dissolving Zileuton sodium, add the powder slowly to the solvent to avoid splashing.

o Ensure the container is clearly and accurately labeled with the chemical name,
concentration, date, and your initials.
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3. Experimental Use:

e Avoid eating, drinking, or smoking in the laboratory area.[2]

o Keep the container tightly closed when not in use.[2]

e Wash hands thoroughly with soap and water after handling, even if gloves were worn.[2]
4. Spills and Decontamination:

e In case of a spill, evacuate the immediate area.

o For small spills, carefully sweep up the solid material, avoiding dust generation, and place it
in a sealed container for disposal.[3]

o Clean the spill area with an appropriate decontaminating agent.
5. Disposal:

» All waste materials, including empty containers, contaminated PPE, and unused Zileuton
sodium, must be disposed of as hazardous waste.[2][3]

o Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose
of Zileuton sodium down the drain.[1]

Emergency Procedures

Immediate and appropriate action during an emergency can significantly mitigate harm.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC463300050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC463300050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC463300050&countryCode=US&language=en
https://static.cymitquimica.com/products/45/pdf/sds-1724656.pdf
https://www.benchchem.com/product/b1139380?utm_src=pdf-body
https://www.benchchem.com/product/b1139380?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC463300050&countryCode=US&language=en
https://static.cymitquimica.com/products/45/pdf/sds-1724656.pdf
https://www.benchchem.com/product/b1139380?utm_src=pdf-body
https://www.chemicalbook.com/msds/zileuton.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Exposure Route

First Aid Measures

Eye Contact

Immediately rinse with plenty of water, also
under the eyelids, for at least 15 minutes. Get

medical attention.[2]

Skin Contact

Wash off immediately with plenty of water for at
least 15 minutes. If skin irritation persists, call a

physician.[2]

Move to fresh air. If not breathing, give artificial

Inhalation respiration. Get medical attention if symptoms
occur.[2]
Clean mouth with water and drink plenty of
Ingestion water afterwards. Get medical attention if

symptoms occur.[2]

Workflow for Safe Handling of Zileuton Sodium
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Safe Handling Workflow for Zileuton Sodium
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Caption: Workflow for the safe handling of Zileuton sodium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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